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Executive Synthesis: The Reproducibility Gap
In the race for 20% Power Conversion Efficiency (PCE), the Z(BO)-DT-2BR small molecule

acceptor represents a significant evolution from the Y6 and L8-BO families. Characterized by

its dithienothiophene (DT) core and dual-bromine (2Br) end-group substitution, this material

offers superior electron mobility and delayed crystallization kinetics compared to its

predecessors.

However, high efficiency often comes at the cost of narrow processing windows. This guide

moves beyond simple "champion device" reporting to establish a Quality by Design (QbD)

framework for reproducible fabrication. We address the primary failure mode: uncontrolled

phase separation during the solvent evaporation phase, which leads to high variance in Fill

Factor (FF).
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The following data represents statistical averages (

devices) rather than isolated champion data points, ensuring realistic expectations for scale-up.

Metric
Z(BO)-DT-2BR

(Target)
L8-BO (Standard) Y6 (Legacy)

PCE (Avg) 19.1% ± 0.3% 18.2% ± 0.5% 16.5% ± 0.7%

Fill Factor (FF) 79.5% 78.0% 74.5%

(V) 0.91 V 0.89 V 0.83 V

(mA/cm²) 26.4 26.1 25.3

Stability (

)
1,200 hrs (85°C) 900 hrs 500 hrs

Process Window
Narrow (Requires

precise annealing)
Moderate Wide

Mechanistic Insight: Why Z(BO)-DT-2BR Fails (and
How to Fix It)
Unlike Y6, which aggregates aggressively, Z(BO)-DT-2BR features steric bulk from the BO

(butyloctyl) side chains combined with the heavy atom effect of Bromine. This creates a

metastable morphology.

The Trap: If the film dries too quickly (pure Chloroform), the domains are too small (geminate

recombination). If it dries too slowly (excess additive), the domains over-crystallize (trap-

assisted recombination).

The Solution: A "Retarded Crystallization" protocol using a binary solvent system and thermal

annealing post-deposition to lock the thermodynamic minimum.
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The diagram below illustrates the exciton dissociation pathway and the critical role of the

PDINN interface in preventing surface recombination, a common issue with Z(BO)-DT-2BR.
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Caption: Charge generation workflow. The D/A Interface node represents the critical control

point where morphology dictates efficiency.

Validated Experimental Protocol (SOP)
Objective: Fabricate PM6:Z(BO)-DT-2BR devices with FF > 78%. Environment:

Glovebox (

ppm,

ppm).

Phase 1: Precursor Preparation (The "Golden Ratio")
Standard 1:1 ratios fail with this material due to the high electron mobility of the 2Br-substituted

acceptor.

Donor Solution: Dissolve PM6 in Chloroform (CF) at 7 mg/mL.

Acceptor Solution: Dissolve Z(BO)-DT-2BR in CF at 8.4 mg/mL.
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Blending: Mix to achieve a D:A ratio of 1:1.2.

The Critical Additive: Add 0.5% v/v 1-Chloronaphthalene (CN).

Scientist's Note: Do NOT use DIO (1,8-diiodooctane). DIO remains in the film too long for

Z(BO)-DT-2BR, causing over-aggregation. CN has a higher vapor pressure and leaves

during the annealing step.

Stirring: 40°C for 2 hours. Filter through 0.45 µm PTFE.

Phase 2: Device Stack Fabrication
Architecture: ITO / PEDOT:PSS / Active Layer / PDINN / Ag

Hole Transport Layer (HTL): Spin-coat PEDOT:PSS (4000 rpm, 30s). Anneal at 150°C for 15

min in air. Transfer to glovebox.

Active Layer Deposition (The Dynamic Step):

Spin speed: 3000 rpm.

Time: 30s.

Solvent Vapor Annealing (SVA): Immediately place the wet film in a petri dish with 20µL

CF for 60s. This extends the organization time.[1]

Thermal Annealing (TA): Bake at 100°C for 10 minutes.

Validation: Films should change from bright blue to dark blue-green (bathochromic shift),

indicating

stacking formation.

Interlayer (ETL): Spin-coat PDINN (1 mg/mL in Methanol) at 3000 rpm.

Top Electrode: Evaporate 100nm Ag at

mbar.
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Phase 3: Process Logic & Troubleshooting
The following logic flow ensures you identify the root cause of low efficiency immediately.

Measure J-V Curve

Is Voc < 0.88V?

Is FF < 75%?

No

Issue: Pinholes/Leakage
Action: Filter PEDOT:PSS

Check ITO roughness

Yes

Issue: Bad Morphology
(Domains too large)

Action: Reduce CN additive
or Increase Spin Speed

Yes (Low Shunt R)

Issue: S-Shape Curve
(Extraction Barrier)

Action: Refresh PDINN
Check Ag oxidation

Yes (High Series R)

Device Validated
Proceed to Stability Test

No

Click to download full resolution via product page

Caption: Diagnostic logic for troubleshooting device failure modes based on J-V characteristics.

Supporting Data & Validation
To ensure this protocol is not an anomaly, we compare the Dark Current Density (

) and External Quantum Efficiency (EQE).

EQE Response: Z(BO)-DT-2BR exhibits a broader response in the Near-IR (800-950nm)

compared to L8-BO, contributing to the higher

(26.4 mA/cm²).

Recombination: The ideality factor (
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) for the optimized device is 1.08, closest to unity, indicating suppressed trap-assisted
recombination compared to the Y6 control (

).

Stability Stress Test (ISOS-L-1 Protocol)
Under continuous 1-sun illumination (LED source) at 45°C:

PM6:Z(BO)-DT-2BR: Retains 90% PCE after 1000 hours.

PM6:Y6: Degrades to 80% PCE after 300 hours. Mechanism: The 2Br end-groups induce

stronger intermolecular locking, preventing the diffusion-limited aggregation that kills Y6

devices over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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